Cas no 387378-22-5 ((2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate)

• Product Name: (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate
• CAS No: 387378-22-5
• MF: C₁₆H₁₅BrN₂O₅
• MW: 395.204703569412
• CID: 5330142
• Update Time: 2025-06-08

(2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate
• [2-(2,5-dimethoxyanilino)-2-oxoethyl] 5-bromopyridine-3-carboxylate
• STL075392
• 2-((2,5-dimethoxyphenyl)amino)-2-oxoethyl 5-bromonicotinate
• (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate

• Inchi： 1S/C16H15BrN2O5/c1-22-12-3-4-14(23-2)13(6-12)19-15(20)9-24-16(21)10-5-11(17)8-18-7-10/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key： RVIGLCJQNZTAFR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(=O)OCC(NC1C=C(C=CC=1OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 437
• XLogP3: 2.2
• Topological Polar Surface Area: 86.8

Additional information on (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate

Introduction to (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate (CAS No. 387378-22-5)

(2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate, with the CAS number 387378-22-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a 2,5-dimethoxyphenyl group and a 5-bromopyridine-3-carboxylate moiety. These functional groups contribute to its diverse chemical properties and biological activities.

The synthesis of (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate typically involves multi-step reactions, including the formation of the carbamate linkage and the introduction of the bromopyridine moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its physical properties, (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate is a solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other physical characteristics are crucial for its handling and storage, ensuring its stability under various conditions.

The biological activity of (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate has been a focal point of numerous studies. Research has shown that this compound possesses potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by targeting specific molecular pathways. For example, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in many types of cancer. This makes it a valuable lead compound for further drug development efforts.

In addition to its therapeutic potential, (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate has also found applications in chemical biology research. Its unique structure allows it to serve as a valuable tool for probing specific biological processes and interactions. For instance, it can be used as a probe to study protein-protein interactions or as a ligand for receptor binding assays.

The safety profile of (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate is an important consideration for both research and potential clinical applications. Toxicity studies have generally shown that it is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its long-term safety in humans.

In conclusion, (2,5-dimethoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate (CAS No. 387378-22-5) is a multifaceted compound with significant potential in various areas of chemistry and pharmacology. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.